Cas no 823814-02-4 (Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl-)

• Product name: Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl-
• CAS No: 823814-02-4
• MF: C₂₃H₂₇N
• MW: 317.46718
• CID: 692460
• PubChem ID: 11716698

Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-1-(1-octynyl)-2-phenyl-
• 1-oct-1-ynyl-2-phenyl-3,4-dihydro-1H-isoquinoline
• 1-(oct-1-yn-1-yl)-2-phenyl-1,2,3,4-tetrahydroisoquinoline
• 823814-02-4
• DTXSID50471105

• Inchi： InChI=1S/C23H27N/c1-2-3-4-5-6-10-17-23-22-16-12-11-13-20(22)18-19-24(23)21-14-8-7-9-15-21/h7-9,11-16,23H,2-6,18-19H2,1H3
• InChI Key： HBAUJJIZENJOSK-UHFFFAOYSA-N
• SMILES： CCCCCCC#CC1C2=CC=CC=C2CCN1C3=CC=CC=C3

Computed Properties

• Exact Mass: 317.214349865g/mol
• Monoisotopic Mass: 317.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 3.2Ų